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Compound of Interest |

2-[(2,2-
Compound Name: dimethylpropanoyl)amino]benzoic
acid

Cat. No.: B019513

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and estimated physical
properties of 2-Pivalamidobenzoic acid, with a focus on its solubility and melting point. Due to
the limited availability of direct experimental data for this specific compound, this guide also
furnishes detailed, generalized experimental protocols for the determination of these critical
parameters.

Introduction to 2-Pivalamidobenzoic Acid

2-Pivalamidobenzoic acid, also known by its IUPAC name 2-[(2,2-
dimethylpropanoyl)amino]benzoic acid, is an organic compound with the chemical formula
C12H1s5NO:s. Its structure consists of a benzoic acid molecule where the amino group at the 2-
position is acylated with a pivaloyl group. The presence of the bulky tert-butyl group in the
pivaloyl moiety is expected to influence its solid-state properties and solubility profile.

Chemical Structure:
o |[UPAC Name: 2-[(2,2-dimethylpropanoyl)amino]benzoic acid

e CAS Number: 101724-84-9[1]
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e Molecular Weight: 221.26 g/mol [1]

e Physical Form: Solid[1]

Physical Properties

Direct experimental values for the melting point and solubility of 2-Pivalamidobenzoic acid are
not readily available in the public domain. However, based on its structure and the properties of
analogous compounds, we can provide estimations and outline the methods for their precise
determination.

The following table summarizes the available and estimated physical properties for 2-
Pivalamidobenzoic acid.

Property Value Source/Method

Data not available (expected to
Melting Point be a crystalline solid with a

relatively high melting point)

Data not available (expected to
Solubilit have low solubility in water and
olubili
Y higher solubility in organic

solvents)

Experimental Protocols for Physical Property
Determination

For researchers requiring precise data, the following standard experimental protocols are
recommended for determining the melting point and solubility of 2-Pivalamidobenzoic acid.

Methodology: Capillary Melting Point Method

o Sample Preparation: A small, dry sample of 2-Pivalamidobenzoic acid is finely powdered and
packed into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated digital melting point apparatus is used.
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e Procedure:

o

The capillary tube is placed in the heating block of the apparatus.

[¢]

The temperature is raised at a rapid rate initially until it is about 15-20 °C below the
expected melting point.

[¢]

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

o

The temperature range is recorded from the point at which the first drop of liquid appears
to the point at which the entire sample has melted.

e Reporting: The melting point is reported as a range. For a pure substance, this range is
typically narrow.

Methodology: Isothermal Shake-Flask Method

e Solvent Selection: A range of solvents should be tested, including water, buffered aqueous
solutions at various pH values, and common organic solvents (e.g., ethanol, methanol,
acetone, ethyl acetate, dichloromethane).

e Procedure:

o An excess amount of solid 2-Pivalamidobenzoic acid is added to a known volume of the
selected solvent in a sealed flask.

o The flasks are agitated in a constant temperature water bath or shaker until equilibrium is
reached (typically 24-72 hours).

o After reaching equilibrium, the suspension is allowed to settle, and the supernatant is
filtered through a syringe filter (e.g., 0.45 um PTFE) to remove any undissolved solid.

o The concentration of the dissolved compound in the filtrate is then determined using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC)
with UV detection or UV-Vis spectroscopy, against a calibration curve of known
concentrations.
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o Data Presentation: Solubility is typically reported in units of mg/mL or mol/L at a specific
temperature.

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a generalized workflow for the characterization of the physical
properties of a compound like 2-Pivalamidobenzoic acid.
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Caption: Generalized workflow for determining the physical properties of a synthesized
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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